3-(5-chloro-2-methylphenyl)-6-(4-(4-fluorophenyl)piperazin-1-yl)pyrimidine-2,4(1H,3H)-dione
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Description
3-(5-chloro-2-methylphenyl)-6-(4-(4-fluorophenyl)piperazin-1-yl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C21H20ClFN4O2 and its molecular weight is 414.87. The purity is usually 95%.
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Scientific Research Applications
Herbicidal Activity
A study on novel 1-phenyl-piperazine-2,6-diones, which share a structural motif with the compound , highlighted a facile synthetic route and evaluated their herbicidal activity. The research indicated significant herbicidal activity for certain derivatives, pointing towards the potential agricultural applications of such compounds in controlling unwanted vegetation or in the development of new herbicides (Li et al., 2005).
Serotonin Antagonist Properties
Compounds with structural similarities, particularly in the piperazine and pyrimidine domains, have been synthesized and tested for their 5-HT2 and alpha 1 receptor antagonist activity. This indicates the potential of such molecules in neurological and psychiatric research, possibly contributing to the development of new treatments for conditions related to serotonin dysregulation (Watanabe et al., 1992).
Luminescent Properties and Electron Transfer
Research on naphthalimides with piperazine substituents, similar in functional groups to the compound of interest, explored their luminescent properties and photo-induced electron transfer. These findings suggest potential applications in developing fluorescent probes or materials for optical devices, highlighting the compound's relevance in materials science (Gan et al., 2003).
Anticonvulsant Activity
The anticonvulsant activity of novel pyrimidinyl pyrazole derivatives, which include similar structural features such as the piperazine ring, has been studied, suggesting the potential use of such compounds in pharmaceutical research targeting epilepsy and related neurological disorders (Naito et al., 2005).
Antimicrobial Activity
Studies on uracils and related derivatives, incorporating pyrimidine structures, have evaluated their antimicrobial activity. This underscores the potential of such compounds in developing new antimicrobial agents, addressing the growing concern over antibiotic resistance (Al-Turkistani et al., 2011).
Properties
IUPAC Name |
3-(5-chloro-2-methylphenyl)-6-[4-(4-fluorophenyl)piperazin-1-yl]-1H-pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20ClFN4O2/c1-14-2-3-15(22)12-18(14)27-20(28)13-19(24-21(27)29)26-10-8-25(9-11-26)17-6-4-16(23)5-7-17/h2-7,12-13H,8-11H2,1H3,(H,24,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKAVCAGGBAPCOV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)Cl)N2C(=O)C=C(NC2=O)N3CCN(CC3)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20ClFN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.